Cas no 1396853-67-0 (N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide)

• Product Name: N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide
• CAS No: 1396853-67-0
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 6309397
• PubChem ID: 71787453
• Update Time: 2025-05-20

N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide
• 1396853-67-0
• AKOS024536361
• N-(3-cyclopropyl-3-hydroxypropyl)-1-naphthamide
• F6190-0102

• Inchi： 1S/C17H19NO2/c19-16(13-8-9-13)10-11-18-17(20)15-7-3-5-12-4-1-2-6-14(12)15/h1-7,13,16,19H,8-11H2,(H,18,20)
• InChI Key： VHIIUCCHKHXIFM-UHFFFAOYSA-N
• SMILES： OC(CCNC(C1=CC=CC2C=CC=CC1=2)=O)C1CC1

Computed Properties

• Exact Mass: 269.141578849g/mol
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide

Introduction to N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide (CAS No. 1396853-67-0)

N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide (CAS No. 1396853-67-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide consists of a naphthalene core appended with a 3-cyclopropyl-3-hydroxypropyl amide side chain. This particular arrangement of functional groups contributes to its distinct physicochemical properties, including solubility, stability, and potential bioactivity. The presence of both cyclopropyl and hydroxyl moieties in the side chain introduces steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in developing novel molecules that incorporate cycloalkyl and hydroxyl functionalities due to their ability to enhance binding affinity and selectivity in drug design. The cyclopropyl group, known for its rigid structure, can improve the metabolic stability of drug candidates, while the hydroxyl group offers opportunities for hydrogen bonding interactions, which are crucial for receptor binding.

The naphthalene core in N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide is a common scaffold in many pharmacologically active compounds. Its aromatic system provides a stable platform for further derivatization and functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. The carboxamide linkage not only connects the naphthalene ring to the side chain but also introduces a polar region that can interact with biological targets.

Recent studies have highlighted the potential of naphthalene derivatives in addressing various therapeutic challenges. For instance, modifications of the naphthalene ring have been explored in the development of anticancer agents, where the aromatic system serves as a recognition element for targeting specific protein kinases or DNA interactions. Similarly, the incorporation of hydroxyl and cycloalkyl groups has been shown to enhance the efficacy of antimicrobial and anti-inflammatory compounds.

The synthesis of N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, amide bond formation, and cyclization processes. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of producing such complex molecules.

In terms of biological activity, preliminary investigations suggest that N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide may exhibit interesting pharmacological properties. Its structural features suggest potential interactions with enzymes or receptors involved in metabolic pathways, inflammation, or cell signaling. Further research is needed to elucidate its mechanism of action and assess its therapeutic potential in preclinical models.

The compound's physicochemical properties also make it an attractive candidate for formulation development. Its solubility profile can be modulated by salt formation or prodrug strategies to improve bioavailability. Additionally, its stability under various storage conditions ensures long-term viability for both research and commercial applications.

The field of medicinal chemistry continues to evolve with new computational tools and high-throughput screening methods accelerating the discovery of novel bioactive molecules. N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide represents an example of how structural innovation can lead to new therapeutic opportunities. By leveraging its unique chemical features, researchers may uncover new treatments for challenging diseases.

In conclusion, N-(3-cyclopropyl-3-hydroxypropyl)naphthalene-1-carboxamide (CAS No. 1396853-67-0) is a promising compound with significant potential in pharmaceutical research. Its distinctive structure and functional groups position it as a valuable tool for developing new drugs targeting various diseases. Continued investigation into its synthesis, biological activity, and formulation will further enhance our understanding of its therapeutic applications.